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Compound of Interest |

(R)-3-((tert-
Compound Name: butoxycarbonyl)amino)-2-

methylpropanoic acid

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of N-tert-butoxycarbonyl-(R)-3-aminobutanoic acid, a chiral non-proteinogenic [3-
amino acid derivative of significant interest in medicinal chemistry and peptide research. This
document detalils its structural and physical characteristics, experimental protocols for their
determination, and its relevance in the field of drug development.

Core Physicochemical Properties

Boc-(R)-B-methylalanine, systematically named (R)-3-((tert-butoxycarbonyl)amino)butanoic
acid and also known as Boc-D-3-homoalanine, is a white to off-white powder.[1] Its
fundamental physicochemical properties are summarized in the tables below.

Identification and Structural Data
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Identifier

Value

Systematic Name

(3R)-3-[(2-methylpropan-2-

yl)oxycarbonylamino]butanoic acid[1]

Common Names

Boc-(R)-B-methylalanine, (R)-3-((tert-
butoxycarbonyl)amino)butanoic acid, Boc-D-[3-
homoalanine, (R)-N-BOC-3-AMINOBUTYRIC
ACIDI[1]

CAS Number

159991-23-8[1]

Molecular Formula

CoH17NO4[1]

Molecular Weight

203.24 g/mol [1]

Canonical SMILES

C--INVALID-LINK--NC(=0)OC(C)(C)C[2]

InChl Key

PYNDHEONPQYIAN-ZCFIWIBFSA-N[1]

hvsical and Chemical :

Property Value
Appearance Off-white powder[1]
Melting Point 104-107 °C[1][3]
Boiling Point 339.5 £ 25.0 °C (Predicted)[1][3]
Density 1.101 + 0.060 g/cm? (Predicted)[1]
Information on specific solubility values in
Solubility various solvents is not readily available. General

solubility is expected in polar organic solvents.

Optical Rotation

A specific value for optical rotation is not
consistently reported in the literature. It is
expected to be optically active due to the chiral

center.

Storage

Store at 2-8 °C in a dry, sealed container[1][3]
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Synthesis of Boc-(R)-B-methylalanine

A common method for the synthesis of Boc-(R)-3-methylalanine involves the protection of the
amino group of (R)-3-aminobutanoic acid using di-tert-butyl dicarbonate (Boc anhydride) under
basic conditions.

A general synthetic scheme is as follows: (R)-3-aminobutanoic acid is suspended in a mixture
of dioxane and water. Triethylamine is added to create a basic solution, which is then cooled.
Boc anhydride is added, and the reaction proceeds at room temperature. Following the
reaction, the product is isolated through a series of extraction and acidification steps, yielding
(R)-3-((tert-butoxycarbonyl)amino)butyric acid as a solid.[4]
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Sample Preparation:
Dry and grind the sample.

.

Load a small amount of the sample
into a capillary tube (2-3 mm height).

l

Place the capillary tube in a
melting point apparatus.

o

Heat rapidly to determine an
approximate melting point.

:

Cool the apparatus.

N\

Prepare a new sample.

Heat slowly (1-2 °C/min) when
nearing the approximate melting point.

l

Record the temperature range from the
onset of melting to complete liquefaction.

l

Repeat for accuracy.
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Place a small, measured amount
of the compound (e.g., 25 mg) into a test tube.

tart with new sample

Repeat the process with a range of solvents
(e.g., water, ethanol, dichloromethane, ethyl acetate).

For each solvent

Add a small volume of the chosen
solvent (e.g., 0.75 mL) in portions.

i

Vigorously shake or vortex the
tube after each addition.

i

Observe for dissolution (a clear solution
with no visible particles).

'

If soluble, proceed to the next solvent or test.
If insoluble, the compound is noted as such for that solvent.
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Prepare a solution of the compound of a Calibrate the polarimeter with a blank
known concentration (c) in a suitable solvent. (the pure solvent).

™~

Fill the polarimeter sample tube (of known
path length, 1) with the prepared solution.

~\

Measure the observed rotation () at a
specific temperature (T) and wavelength (A).

'

Calculate the specific rotation using the formula:
[a"A=a/(I*c)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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